Cas no 342814-66-8 (Aclidinomycin B)
Aclidinomycin B structure
Product Name:Aclidinomycin B
CAS No:342814-66-8
MF:C21H25N3O7
MW:431.43910574913
CID:6650322
Update Time:2024-03-02
Aclidinomycin B Chemical and Physical Properties
Names and Identifiers
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- Aclidinomycin B
- (+)-Aclidinomycin B
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- Inchi: 1S/C21H25N3O7/c1-7-15(29-3)14(25)10-12-20(27)31-19-9-6-8-11(22(9)2)13(24(12)19)16(21(10,28)17(7)26)23-4-5-30-18(8)23/h8-9,11,13,16,18-20,27-28H,4-6H2,1-3H3
- InChI Key: WPPGPABOHAFRPK-UHFFFAOYSA-N
- SMILES: COC1C(=O)C2C(C3N4C(OCC4)C4CC5N(C4C3N3C5OC(C3=2)O)C)(O)C(=O)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- XLogP3: -1.239
Aclidinomycin B Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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